Cas no 1283595-88-9 ((E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol)

• Product Name: (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol
• CAS No: 1283595-88-9
• MF: C₁₆H₁₇NO₂
• MW: 255.311684370041
• MDL: MFCD00768795
• CID: 3086110
• PubChem ID: 2841123
• Update Time: 2025-05-20

(E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol Chemical and Physical Properties

Names and Identifiers

• (E)-2-((4-Methoxybenzylidene)amino)-1-phenylethanol
• 2-[(E)-[(4-METHOXYPHENYL)METHYLIDENE]AMINO]-1-PHENYLETHAN-1-OL
• CS-0172570
• 2-[(4-methoxyphenyl)methylideneamino]-1-phenylethanol
• (E)-2-((4-Methoxybenzylidene)amino)-1-phenylethan-1-ol
• 2-{[(4-methoxyphenyl)methylidene]amino}-1-phenylethan-1-ol
• AKOS001590087
• AR2693
• (E)-2-(4-METHOXYBENZYLIDENEAMINO)-1-PHENYLETHANOL
• MFCD00768795
• Oprea1_193947
• AS-45416
• 1283595-88-9
• (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol

• MDL： MFCD00768795
• Inchi： 1S/C16H17NO2/c1-19-15-9-7-13(8-10-15)11-17-12-16(18)14-5-3-2-4-6-14/h2-11,16,18H,12H2,1H3/b17-11+
• InChI Key： CAGMSXRZMNJGMT-GZTJUZNOSA-N
• SMILES： OC(C/N=C/C1C=CC(=CC=1)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.125928785Da
• Monoisotopic Mass: 255.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

(E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol

Introduction to (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol and Its Significance in Modern Chemical Research

(E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol, with the CAS number 1283595-88-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug discovery and molecular recognition. The compound's structure, featuring a phenyl ethyl backbone with an amine and methoxy-substituted benzylidene group, positions it as a versatile building block for the synthesis of more complex molecules.

The< strong>E-configuration of the double bond in (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol plays a crucial role in determining its interaction with biological targets. This geometric specificity can influence the compound's binding affinity, selectivity, and overall efficacy in biological systems. The presence of both an amine and a methoxy group on the benzylidene moiety adds further layers of complexity, allowing for diverse chemical modifications and functionalizations that can tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol has been explored as a potential candidate in this area due to its ability to induce stereoselectivity in various chemical transformations. Its utility as a building block for constructing enantiomerically pure compounds has made it valuable in the synthesis of pharmaceuticals and fine chemicals where stereochemistry is a critical factor.

Moreover, the< strong>4-Methoxybenzylidene moiety in (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol has been investigated for its photophysical properties. This group is known to exhibit strong absorption in the visible region, making it useful in applications such as organic light-emitting diodes (OLEDs) and fluorescent probes. The combination of these properties suggests that this compound could have applications beyond traditional pharmaceuticals, extending into materials science and biotechnology.

Recent studies have also highlighted the potential of (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol as a scaffold for drug discovery. Its structural features allow for interactions with various biological targets, including enzymes and receptors. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of this compound that exhibit enhanced binding affinity and selectivity for specific therapeutic targets. These efforts have led to the identification of promising candidates for further development into novel therapeutics.

The< strong>Methoxy group on the benzylidene part of (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol is particularly noteworthy for its ability to modulate electronic properties and influence molecular interactions. This substituent can enhance solubility, improve metabolic stability, and affect binding kinetics, all of which are critical factors in drug design. The methoxy group's ability to engage in hydrogen bonding also makes it a valuable feature for designing molecules that interact with biological targets through non-covalent interactions.

In addition to its pharmaceutical applications, (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol has shown promise in environmental chemistry. Its stability under various conditions makes it suitable for use as an intermediate in synthetic processes that aim to produce environmentally friendly chemicals. The compound's ability to participate in green chemistry initiatives aligns with the growing demand for sustainable chemical practices.

The synthesis of (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the benzylidene core. Subsequent functionalization steps introduce the amine group and the methoxy substituent, often through nucleophilic substitution or metal-catalyzed reactions. These synthetic strategies showcase the compound's potential as a versatile intermediate in organic synthesis.

The< strong>CAS number 1283595-88-9 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized naming system ensures that researchers around the world can accurately reference and utilize this molecule in their work. The CAS registry number also aids in regulatory compliance and patent filings, making it an essential tool for both academic and industrial researchers.

Future research directions for (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol may include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules could make it useful for targeted drug delivery or as a component in nanoscale devices. Additionally, its photophysical properties may find applications in advanced imaging techniques and biosensors.

In conclusion, (E)-2-(4-Methoxybenzylideneamino)-1-Phenylethanol is a multifaceted compound with significant potential across various fields of research. Its unique structural features make it valuable as a building block for drug discovery, a ligand in asymmetric synthesis, and a material with specialized applications. As research continues to uncover new uses for this molecule, its importance is likely to grow further, contributing to advancements in chemistry, biology, and materials science.